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Cat. No.: B1246879 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Dihydrozeatin riboside (DHZR) is a naturally occurring cytokinin, a class of plant hormones

that play a crucial role in various aspects of plant growth and development. As a derivative of

adenine, its structure consists of a purine base linked to a ribose sugar, with a characteristic

dihydrozeatin side chain. This document provides an in-depth technical overview of the

structure, chemical properties, and analytical methodologies related to dihydrozeatin
riboside, intended for researchers, scientists, and professionals in the field of drug

development.

Structure and Chemical Properties
Dihydrozeatin riboside is a purine nucleoside characterized by a saturated side chain at the

N6 position of the adenine ring, attached to a β-D-ribofuranosyl moiety at the N9 position. This

structure distinguishes it from its unsaturated counterpart, zeatin riboside.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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